2-{5-(benzyloxy)-2,4-dichloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-chlorophenyl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(2,4-dichloro-N-(4-methoxyphenyl)sulfonyl-5-phenylmethoxyanilino)acetamide
• InChI: InChI=1S/C28H23Cl3N2O5S/c1-37-22-11-13-23(14-12-22)39(35,36)33(17-28(34)32-21-9-7-20(29)8-10-21)26-16-27(25(31)15-24(26)30)38-18-19-5-3-2-4-6-19/h2-16H,17-18H2,1H3,(H,32,34)
• InChI Key: VQEPFXMGSCFPDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=C(C=C2)Cl)C3=CC(=C(C=C3Cl)Cl)OCC4=CC=CC=C4
• Molecular Formula: C28H23Cl3N2O5S
• Molecular Weight: 605.9 g/mol

Description

2-{5-(benzyloxy)-2,4-dichloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C28H23Cl3N2O5S and its molecular weight is 605.91. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Various derivatives of N-substituted-4-(p-chlorophenoxy)acetamide and N-substituted-2,4-dichlorophenoxy acetamide, similar in structure to the compound , have been synthesized. These derivatives were created using methyl chloroacetate, and the influence of solvent polarity on the chlorination process in the benzene ring was examined. It was found that a higher polarity of the solvent favored the chlorination process (Wang et al., 2011).

Antioxidant and Enzyme Inhibitory Activity

Derivatives of benzene sulfonamide, structurally related to the compound of interest, have shown promising biological activities. These derivatives were synthesized and tested for their antioxidant activities using methods like 2,2-diphenyl1-picrylhydrazil (DPPH) scavenging. Additionally, they exhibited significant inhibitory activity against enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase, with some compounds being potent inhibitors of acetylcholinesterase (Fatima et al., 2013).

Anticancer Activity

Compounds structurally similar to 2-{5-(benzyloxy)-2,4-dichloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-chlorophenyl)acetamide have been synthesized and assessed for their anticancer activity. For instance, certain sulfonamide derivatives have been synthesized and exhibited significant cytotoxic activity against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines. One compound was especially potent against breast cancer cell lines (Ghorab et al., 2015).

Antimicrobial and Antibacterial Activity

A variety of acetamide and sulfonamide derivatives have been synthesized and evaluated for their antimicrobial and antibacterial properties. These compounds have shown considerable antibacterial activity against various strains of bacteria (Patel & Agravat, 2009). Further studies confirmed the antibacterial and antifungal potential of other similar compounds, with some exhibiting low toxicity and promising inhibitory effects against specific bacterial and fungal strains (Abbasi et al., 2020).

Structural Analysis and Optimization

Research has also focused on the crystal structure analysis of compounds closely related to the target compound, contributing to the understanding of their molecular geometry and interactions. For instance, the crystal structure of an amide fungicide revealed insights into its structural properties and intermolecular interactions (Park et al., 2015).